Cas no 397844-52-9 (Boronic acid, [4-[[methyl(phenylmethyl)amino]methyl]phenyl]-)

• Product Name: Boronic acid, [4-[[methyl(phenylmethyl)amino]methyl]phenyl]-
• CAS No: 397844-52-9
• MF: C₁₅H₁₈BNO₂
• MW: 255.119924068451
• CID: 1511045
• PubChem ID: 11807239
• Update Time: 2025-04-21

Boronic acid, [4-[[methyl(phenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[[methyl(phenylmethyl)amino]methyl]phenyl]-
• DB-160709
• 397844-52-9
• AKOS010796142
• (4-((benzyl(methyl)amino)methyl)phenyl)boronic acid
• (4-{[benzyl(methyl)amino]methyl}phenyl)boronic acid
• SCHEMBL12663150
• DTXSID701186777

• Inchi： 1S/C15H18BNO2/c1-17(11-13-5-3-2-4-6-13)12-14-7-9-15(10-8-14)16(18)19/h2-10,18-19H,11-12H2,1H3
• InChI Key： BQBAEKHBGDGIPB-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)CN(C)CC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 254.14674
• Monoisotopic Mass: 255.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7